Cas no 1795302-54-3 (7-(2-chlorophenyl)-4-(pyridine-3-sulfonyl)-1,4-thiazepane)

• Product Name: 7-(2-chlorophenyl)-4-(pyridine-3-sulfonyl)-1,4-thiazepane
• CAS No: 1795302-54-3
• MF: C₁₆H₁₇ClN₂O₂S₂
• MW: 368.901380300522
• CID: 5367820
• Update Time: 2025-05-30

7-(2-chlorophenyl)-4-(pyridine-3-sulfonyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 7-(2-Chlorophenyl)hexahydro-4-(3-pyridinylsulfonyl)-1,4-thiazepine
• 7-(2-chlorophenyl)-4-(pyridine-3-sulfonyl)-1,4-thiazepane

• Inchi： 1S/C16H17ClN2O2S2/c17-15-6-2-1-5-14(15)16-7-9-19(10-11-22-16)23(20,21)13-4-3-8-18-12-13/h1-6,8,12,16H,7,9-11H2
• InChI Key： FAPQWGIARFDFHB-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2Cl)CCN(S(C2=CC=CN=C2)(=O)=O)CC1

Experimental Properties

• Density: 1.359±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 539.6±60.0 °C(Predicted)
• pka: 2.98±0.11(Predicted)

Additional information on 7-(2-chlorophenyl)-4-(pyridine-3-sulfonyl)-1,4-thiazepane

7-(2-Chlorophenyl)-4-(Pyridine-3-Sulfonyl)-1,4-Thiazepane: A Comprehensive Overview

The compound 7-(2-chlorophenyl)-4-(pyridine-3-sulfonyl)-1,4-thiazepane, identified by the CAS number 1795302-54-3, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazepanes, which are seven-membered heterocyclic compounds containing sulfur and nitrogen atoms. The structure of this molecule is characterized by a thiazepane ring system substituted with a 2-chlorophenyl group and a pyridine-3-sulfonyl group, making it a unique derivative with distinct chemical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic substitution and coupling reactions. The synthesis process involves the strategic introduction of functional groups to achieve the desired stereochemistry and regioselectivity. Researchers have employed various catalysts and reaction conditions to optimize the yield and purity of the compound, ensuring its suitability for downstream applications.

The chemical structure of 7-(2-chlorophenyl)-4-(pyridine-3-sulfonyl)-1,4-thiazepane plays a pivotal role in its reactivity and functionality. The thiazepane ring system provides a rigid framework that enhances the molecule's stability and reactivity. The 2-chlorophenyl group introduces electronic effects that influence the molecule's interaction with other compounds, while the pyridine-3-sulfonyl group imparts additional functional versatility. These features make the compound an attractive candidate for use in pharmaceuticals, agrochemicals, and advanced materials.

In the field of pharmacology, this compound has shown promise as a potential drug candidate due to its ability to modulate specific biological pathways. Studies have demonstrated its activity against various enzymes and receptors, suggesting its potential application in treating diseases such as cancer, inflammation, and neurodegenerative disorders. Researchers are actively exploring its pharmacokinetic properties to assess its suitability for therapeutic use.

Beyond pharmacology, 7-(2-chlorophenyl)-4-(pyridine-3-sulfonyl)-1,4-thiazepane has also found applications in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, where it can serve as a component in light-emitting diodes (LEDs) or solar cells. Recent studies have highlighted its ability to enhance the efficiency of these devices by improving charge transport properties.

The environmental impact of this compound is another area of interest for researchers. As industries increasingly prioritize sustainability, understanding the biodegradability and ecological effects of 7-(2-chlorophenyl)-4-(pyridine-3-sulfonyl)-1,4-thiazepane becomes crucial. Preliminary studies suggest that it has moderate biodegradability under specific conditions, but further research is needed to assess its long-term environmental effects.

In conclusion, 7-(2-chlorophenyl)-4-(pyridine-3-sulfonyl)-1,4-thiazepane, CAS number 1795302-54-3, represents a versatile and innovative compound with diverse applications across multiple scientific domains. Its unique chemical structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing modern science and technology.